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Compound of Interest

Compound Name: Tetrachloro-m-xylene

Cat. No.: B046432 Get Quote

An In-depth Technical Guide to Tetrachloro-m-xylene

This guide provides comprehensive technical information on Tetrachloro-m-xylene, tailored

for researchers, scientists, and professionals in drug development. It covers the molecule's

fundamental properties, synthesis protocols, analytical methods, and safety information.

Core Properties and Data
Tetrachloro-m-xylene (TCMX) is an organochlorine compound derived from m-xylene where

the four aromatic hydrogen atoms are replaced by chlorine.[1] Its chemical stability makes it

useful in various analytical applications.

Quantitative Data Summary
The key physicochemical properties of Tetrachloro-m-xylene are summarized in the table

below for easy reference.
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Property Value Reference

IUPAC Name
1,2,3,5-Tetrachloro-4,6-

dimethylbenzene
[2]

Molecular Formula C₈H₆Cl₄ [2][3]

Molecular Weight ~243.9 g/mol [2][4]

CAS Number 877-09-8 [3][4]

Appearance Colorless or white solid [1]

Melting Point 222-223 °C [1][4]

SMILES String
CC1=C(C(=C(C(=C1Cl)Cl)Cl)C

)Cl
[2]

InChI Key
NTUBJKOTTSFEEV-

UHFFFAOYSA-N
[2][3]

Synthesis and Experimental Protocols
The primary method for synthesizing Tetrachloro-m-xylene is through the electrophilic

aromatic substitution of m-xylene.[5] This process involves the direct chlorination of the

aromatic ring, typically facilitated by a catalyst.

Catalytic Chlorination of m-Xylene
This protocol details the most prevalent laboratory-scale synthesis of Tetrachloro-m-xylene.

Objective: To synthesize Tetrachloro-m-xylene via electrophilic aromatic substitution.

Materials:

m-Xylene

Chlorine gas (Cl₂)

Ferric chloride (FeCl₃) or another suitable Lewis acid catalyst
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Inert solvent (e.g., carbon tetrachloride or dichlorobenzene, optional)[6]

Reaction vessel equipped with a gas inlet, stirrer, and reflux condenser

Gas bubbling apparatus

Neutralizing solution (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous sodium sulfate)

Apparatus for recrystallization

Methodology:

Catalyst Preparation: Place m-xylene in the reaction vessel. Add a catalytic amount of

anhydrous ferric chloride (FeCl₃). The FeCl₃ acts as a Lewis acid to polarize the Cl-Cl bond,

generating a highly electrophilic chloronium ion (Cl⁺) species.[5]

Chlorination: Heat the mixture gently while stirring. Bubble chlorine gas slowly through the

liquid m-xylene.[5] The methyl groups on the m-xylene ring are activating and ortho-, para-

directing, guiding the incoming electrophiles.[5] The reaction proceeds through sequential

chlorination steps, leading to the formation of di-, tri-, and finally tetrachlorinated products.[5]

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Gas Chromatography (GC) to analyze the mixture of positional isomers and compounds with

varying degrees of chlorination.[5]

Work-up: Once the desired level of chlorination is achieved, stop the chlorine gas flow. Allow

the reaction mixture to cool.

Purification:

Wash the mixture with a dilute sodium bicarbonate solution to neutralize any remaining

acid and remove unreacted chlorine.

Separate the organic layer and wash it with water.

Dry the organic layer over an anhydrous drying agent like sodium sulfate. .
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Isolation: The final product, Tetrachloro-m-xylene, is a solid and can be isolated and further

purified by recrystallization from a suitable solvent to yield a colorless or white crystalline

solid.[1]

Reactants & Catalyst
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Caption: Catalytic chlorination workflow for Tetrachloro-m-xylene synthesis.

Applications in Research
Tetrachloro-m-xylene serves several important roles in a research context.

Internal Standard: Due to its stability and unique mass, it is widely used as an internal

standard for the analysis of organochloride pesticides and other chlorinated compounds by

gas chromatography (GC).[1]

Analytical Reagent: In proteomics, it is employed as a reagent for modifying peptides to

enhance their detection and quantification in mass spectrometry analysis.[5]

Chemical Intermediate: It serves as a precursor in the synthesis of other organic

compounds, including certain pesticides, metabolites, and quinol nitrates.[7] It is also used in

the preparation of isophthalaldehyde.[8]

Analytical Methodologies
Several analytical techniques are suitable for the detection and quantification of Tetrachloro-
m-xylene.

High-Performance Liquid Chromatography (HPLC): A reverse-phase (RP) HPLC method can

be used for analysis. A typical mobile phase consists of acetonitrile (MeCN), water, and an
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acid modifier like phosphoric acid or formic acid for mass spectrometry compatibility.[9]

Gas Chromatography (GC): As a semi-volatile compound, GC is an ideal method for its

separation and analysis, often coupled with detectors like Electron Capture Detector (ECD)

for high sensitivity to chlorinated compounds or Mass Spectrometry (MS) for definitive

identification.

Coupled Techniques: For analyzing decomposition products, hyphenated methods such as

Thermogravimetric Analysis-Gas Chromatography-Mass Spectrometry (TGA-GC/MS) can

provide detailed information.[5]
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Caption: Key properties, applications, and analysis methods for TCMX.

Safety and Handling
Tetrachloro-m-xylene is classified as a hazardous substance and requires careful handling.

Hazards: It is harmful if swallowed, causes skin irritation, and serious eye irritation.[2][3] It

may also cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat. If dust or vapors are likely to be generated, use

respiratory protection.[10]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[11] Avoid the

formation of dust and aerosols. Keep away from open flames and ignition sources.[11][12]

Storage: Store in a tightly closed container in a cool, dry place.[13] It is classified as a

combustible solid.[3]
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First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing

contact lenses if present.[10]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[10]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of Tetrachloro-m-xylene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046432#molecular-weight-and-formula-of-
tetrachloro-m-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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